Cas no 114095-57-7 (Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylat E)

Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate is a chiral cyclopropane derivative featuring a trifluoromethylphenyl substituent, which enhances its utility in synthetic and medicinal chemistry. The (1s,2s) stereochemistry ensures high enantiopurity, making it valuable for asymmetric synthesis and the development of biologically active compounds. The trifluoromethyl group imparts increased lipophilicity and metabolic stability, beneficial for pharmaceutical applications. Its ethyl ester moiety offers versatility for further functionalization, such as hydrolysis or transesterification. This compound is particularly useful as an intermediate in the synthesis of agrochemicals, pharmaceuticals, and advanced materials, where precise stereochemical control and fluorinated motifs are critical. Its stability and reactivity profile make it a reliable building block for complex molecular architectures.
Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylat E structure
114095-57-7 structure
Product Name:Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylat E
CAS No:114095-57-7
MF:C13H13F3O2
MW:258.236334562302
MDL:MFCD18384744
CID:1204383
PubChem ID:90219993
Update Time:2025-06-15

Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylat E Chemical and Physical Properties

Names and Identifiers

    • Ethyl (1S,2S)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylat e
    • ethyl trans-(4-aminocyclohexyl)acetate
    • Trans (4-Amino-cyclohexyl)-acetic acid ethyl ester
    • Ethyl thioglyoxylate
    • ethyl trans-2-&lt
    • m-(trifluromethyl)phenyl&gt
    • cyclopropane-1-carboxylate
    • ethyl trans-(4-amino-cyclohexyl)acetate
    • ethyl thioxoacetate
    • (1R*,2R*)-ethyl 2-(3-methoxyphenyl)cyclopropanecarboxylate
    • AGN-PC-00NPS1
    • ethyl trans-2-(m-methoxyphenyl)cyclopropane-1-carboxylate
    • trans-(4-Amino-cyclohexyl)-acetic acid ethyl ester
    • CTK3C5187
    • Acetic acid, thioxo-, ethyl ester
    • Thioxo-essigsaeure-aethylester
    • (trans)-(4-amino-cyclohexyl)-acetic acid ethyl ester
    • ethyl 2-thioxoacetate
    • thioxo-acetic acid ethyl ester
    • ethyl trans-2-[m-(trifluromethyl)phenyl]cyclopropane-1-carboxylate
    • (4-Amino-cyclohexyl)-essigsaeureaethylester
    • Ethyl (1S,2S)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate e
    • ethyl trans-2-< m-(trifluromethyl)phenyl> cyclopropane-1-carboxylate
    • 114095-57-7
    • KNSMQNROMFPXHH-WDEREUQCSA-N
    • Ethyl (1R,2R)-2-(3-(trifluoromethyl)phenyl)cyclopropane-1-carboxylate
    • SCHEMBL15797739
    • Rel-ethyl (1R,2R)-2-(3-(trifluoromethyl)phenyl)cyclopropane-1-carboxylate
    • Ethyl trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylate
    • AC9523
    • Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylat E
    • MDL: MFCD18384744
    • Inchi: 1S/C13H13F3O2/c1-2-18-12(17)11-7-10(11)8-4-3-5-9(6-8)13(14,15)16/h3-6,10-11H,2,7H2,1H3/t10-,11+/m0/s1
    • InChI Key: KNSMQNROMFPXHH-WDEREUQCSA-N
    • SMILES: FC(C1=CC=CC(=C1)[C@@H]1C[C@H]1C(=O)OCC)(F)F

Computed Properties

  • Exact Mass: 258.08679
  • Monoisotopic Mass: 258.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylat E Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D780455-1g
Ethyl trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylate
114095-57-7 95%
1g
$1595 2024-07-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1580147-1g
Ethyl (1R,2R)-2-(3-(trifluoromethyl)phenyl)cyclopropane-1-carboxylate
114095-57-7 98%
1g
¥18900.00 2024-08-09
eNovation Chemicals LLC
D780455-1g
Ethyl trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylate
114095-57-7 95%
1g
$1595 2025-02-19
eNovation Chemicals LLC
D780455-1g
Ethyl trans-2-[3-(Trifluoromethyl)phenyl]cyclopropanecarboxylate
114095-57-7 95%
1g
$1595 2025-02-27

Additional information on Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylat E

Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate: A Comprehensive Overview

Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate, with the CAS number 114095-57-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of extensive study and potential application in drug development.

The molecular structure of Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate is characterized by its cyclopropane ring substituted with a phenyl group at the 3-position and a trifluoromethyl group. This specific arrangement of atoms imparts distinct electronic and steric properties to the molecule, which are crucial for its biological activity. The cyclopropane ring, in particular, is known for its rigidity and ability to engage in favorable interactions with biological targets.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The trifluoromethyl group, a common feature in many bioactive molecules, is known to enhance metabolic stability and binding affinity. This makes Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate an attractive candidate for further investigation in medicinal chemistry.

In the context of drug discovery, the stereochemistry of Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate is particularly noteworthy. The (1s,2s) configuration suggests that the compound may exhibit enantioselective interactions with biological targets. Such selectivity is highly desirable in drug design as it can lead to improved efficacy and reduced side effects. Current research is focused on understanding how this stereochemistry influences the compound's pharmacological profile.

One of the most exciting areas of research involving Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate is its potential application in treating various diseases. Preliminary studies have shown that this compound may have therapeutic effects against several conditions, including inflammation and cancer. The phenyl ring and trifluoromethyl group are believed to play key roles in modulating biological pathways associated with these diseases.

The synthesis of Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate has been a subject of interest for synthetic chemists. The development of efficient synthetic routes is crucial for both academic research and industrial applications. Recent advancements in synthetic methodologies have enabled the production of this compound in higher yields and purity, facilitating further studies on its biological activity.

Computational studies have also been instrumental in understanding the properties of Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate. Molecular modeling techniques have provided insights into its binding mode with potential biological targets. These insights are valuable for designing derivatives with enhanced potency and selectivity. The integration of computational methods with experimental approaches has become a cornerstone of modern drug discovery.

The future prospects of Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate are promising. Ongoing research aims to elucidate its mechanism of action and explore its potential in clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients.

In conclusion, Ethyl (1s,2s)-2-[3-(trifluoromethyl)phenyl]cyclopropanecarboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for new medicines. As research continues to uncover its potential, this compound is poised to play a crucial role in addressing some of the most pressing health challenges faced by society today.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd